Cas no 5894-79-1 (Benzeneacetic acid, alpha-formyl-, methyl ester)

Benzeneacetic acid, alpha-formyl-, methyl ester Properties

Names and Identifiers

• Benzeneacetic acid, alpha-formyl-, methyl ester
• methyl 3-oxo-2-phenylpropanoate
• 3-oxo-2-phenyl-propionic acid methyl ester
• 3-Oxo-2-phenyl-propionsaeure-methylester
• AC1L3875
• AC1Q5YRA
• AR-1J5198
• CTK1G9123
• EINECS 227-577-3
• Malonaldehydic acid, phenyl-, methyl ester
• methyl 2-formyl-2-phenylacetate
• Methyl formylphenylacetate
• Phenyl-formyl-essigsaeure-methylester
• EC 227-577-3
• FT-0714904
• MFCD00236385
• DTXSID70884197
• 5894-79-1
• SCHEMBL2596959
• Methyl alpha-formylphenylacetate
• NS00001114
• W-105352
• H11991
• METHYLA-FORMYLPHENYLACETATE
• BS-28942
• AKOS006273071
• Benzeneacetic acid, .alpha.-formyl-, methyl ester
• methyl a-formylphenylacetate
• methyl formyl phenylacetate
• AM100998
• METHYL -FORMYLPHENYLACETATE
• 19242-49-0
• ORJFSDFCHJQCOH-UHFFFAOYSA-N
• CHEMBL3785651
• DTXCID701023654
• DA-04605
• Benzeneacetic acid, 2-formyl-, methyl ester
• +Expand

• MDL： MFCD00236385
• InChIKey： ORJFSDFCHJQCOH-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O3/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h2-7,9H,1H3
• SMILES： COC(=O)C(C=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 178.063
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.062994177g/mol
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• Boiling Point: 262.3±28.0 °C at 760 mmHg
• Flash Point: 131.1±21.5 °C
• Color/Form: NA
• Density: 1.1±0.1 g/cm3